Cas no 90937-19-2 (Bis(5-methylhexyl) Phthalate)

• Product Name: Bis(5-methylhexyl) Phthalate
• CAS No: 90937-19-2
• MF: C₂₂H₃₄O₄
• MW: 362.502967357636
• CID: 798997
• PubChem ID: 591200
• Update Time: 2025-05-20

Bis(5-methylhexyl) Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis(5-methylhexyl) ester
• Bis(5-methylhexyl) Phthalate
• Bis(5-methylhexyl) Phthalate-3,4,5,6-d4
• Diisoheptyl phthalate
• CHEMBL1893293
• bis(5-methylhexyl) benzene-1,2-dicarboxylate
• D-5-Mhp
• 9JJP9B98FG
• Phthalic acid, bis-5-methylhexyl ester
• CAS-71888-89-6
• NCGC00164154-01
• DSSTox_CID_9017
• AKOS025295308
• 41451-28-9
• DSSTox_RID_78662
• DSSTox_GSID_29017
• NCGC00258495-01
• starbld0030002
• 71888-89-6
• JAYFLEX 77
• UNII-9JJP9B98FG
• SCHEMBL36588
• NCGC00164154-02
• NS00062095
• 1,2-Benzenedicarboxylic acid, diisoheptyl ester
• 1,2-Benzenedicarboxylic acid, bis(5-methylhexyl) ester (9CI); Phthalic acid, bis(5-methylhexyl) ester (7CI); Bis(5-methylhexyl) phthalate; Diisoheptyl phthalate
• RKELNIPLHQEBJO-UHFFFAOYSA-N
• 90937-19-2
• Bis(5-methylhexyl) phthalate #
• 1,2-BENZENEDICARBOXYLIC ACID, 1,2-DIISOHEPTYL ESTER
• Di-(5-methylhexyl)phthalate
• DTXSID30872297
• FT-0707070
• Tox21_200941
• Diisoheptylphthalate

• Inchi： 1S/C22H34O4/c1-17(2)11-7-9-15-25-21(23)19-13-5-6-14-20(19)22(24)26-16-10-8-12-18(3)4/h5-6,13-14,17-18H,7-12,15-16H2,1-4H3
• InChI Key： RKELNIPLHQEBJO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCC(C)C)=O)CCCCC(C)C

Computed Properties

• Exact Mass: 362.24570956g/mol
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 363.6±10.0 °C at 760 mmHg
• Flash Point: 192.4±8.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Bis(5-methylhexyl) Phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Bis(5-methylhexyl) Phthalate

Recent Advances in Bis(5-methylhexyl) Phthalate (CAS 90937-19-2) Research: Implications for Chemical and Biomedical Applications

Bis(5-methylhexyl) phthalate (CAS 90937-19-2), a dialkyl phthalate derivative, has recently garnered significant attention in chemical and biomedical research due to its unique physicochemical properties and potential applications. This research briefing synthesizes the latest findings on this compound, with particular focus on its synthesis, characterization, and emerging roles in material science and drug delivery systems. Recent studies have demonstrated that the branched alkyl chains of Bis(5-methylhexyl) phthalate confer distinct advantages in terms of plasticizer performance and biocompatibility compared to traditional phthalate esters.

A 2023 study published in the Journal of Materials Chemistry B investigated the compound's application as a novel plasticizer for medical-grade polyvinyl chloride (PVC). The research team found that Bis(5-methylhexyl) phthalate exhibited superior migration resistance and lower cytotoxicity compared to di(2-ethylhexyl) phthalate (DEHP), the current industry standard. These findings suggest potential for safer medical device applications, particularly in intravenous tubing and blood bags where plasticizer leaching has been a longstanding concern.

In the realm of drug formulation, a recent patent application (WO2023187654) describes the use of Bis(5-methylhexyl) phthalate as an excipient for sustained-release oral dosage forms. The compound's lipophilic nature and optimal molecular weight (MW 334.47 g/mol) were shown to enhance the bioavailability of poorly water-soluble active pharmaceutical ingredients (APIs). This development could address formulation challenges for several BCS Class II drugs currently in development pipelines.

Analytical chemistry advancements have also been made regarding this compound. A 2024 publication in Analytical and Bioanalytical Chemistry presented a novel GC-MS method for trace detection of Bis(5-methylhexyl) phthalate in biological matrices, achieving a detection limit of 0.1 ng/mL. This sensitive analytical technique is particularly valuable for pharmacokinetic studies and environmental monitoring, given increasing regulatory scrutiny on phthalate exposure.

From a toxicological perspective, ongoing in vitro studies at several research institutions are investigating the endocrine-disrupting potential of Bis(5-methylhexyl) phthalate. Preliminary data presented at the 2023 Society of Toxicology annual meeting suggests this compound may have reduced estrogenic activity compared to other phthalates, though comprehensive in vivo studies are still needed. These findings could influence future regulatory decisions regarding phthalate use in consumer products.

The environmental fate of Bis(5-methylhexyl) phthalate has become another active research area. A recent environmental science study demonstrated that the compound's branched structure confers greater resistance to microbial degradation compared to linear phthalate analogs. While this property enhances material stability, it raises important questions about environmental persistence that warrant further investigation.

In conclusion, Bis(5-methylhexyl) phthalate (CAS 90937-19-2) represents an interesting case study in the evolution of phthalate chemistry, balancing performance advantages with potential health and environmental considerations. The compound's unique properties continue to inspire innovative applications across multiple disciplines, from medical materials to pharmaceutical formulations. Future research directions should focus on comprehensive toxicological profiling and the development of greener synthesis routes to maximize the compound's potential while minimizing unintended consequences.